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The interpretation of Pentetreotide scans, also known as somatostatin receptor scintigraphy
(SRS), is a cornerstone in the diagnosis and management of neuroendocrine tumors (NETS).
The subjective nature of visual scan analysis, however, can lead to variability between different
observers. This guide provides a comparative overview of inter-observer variability in the
analysis of Pentetreotide scans, focusing on the impact of standardized reporting systems and
summarizing quantitative data from key studies.

Enhancing Reproducibility with Standardized
Systems

To mitigate inter-observer variability, standardized frameworks for interpreting and reporting
somatostatin receptor (SSTR)-targeted imaging have been developed. One such system is the
SSTR Reporting and Data System (SSTR-RADS). A multicentric, randomized study
investigated the inter-observer reliability of SSTR-RADS for the interpretation of 8Ga-
DOTATOC PET/CT scans, which are conceptually similar to Pentetreotide SPECT/CT in
targeting somatostatin receptors. The results demonstrated a high concordance rate, even
among readers with different levels of experience, supporting the adoption of such
standardized systems in clinical trials and routine practice.[1][2][3]

Quantitative Analysis of Inter-observer Agreement
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The level of agreement between observers can be quantified using statistical measures such
as the Intraclass Correlation Coefficient (ICC) and Cohen's Kappa (k). An ICC value greater
than 0.90 is considered excellent, between 0.75 and 0.90 is good, between 0.50 and 0.75 is
moderate, and less than 0.50 is poor. The following table summarizes the inter-observer
agreement data from a study on SSTR-RADS.

Inter-observer

Parameter Number of Statistical .
Agreement Interpretation
Assessed Observers Method
(ICC)
Overall Scan 4 (2 experienced, 0.88 (95% CI:
] ) ] ICC Excellent

Impression 2 inexperienced) 0.82-0.92)
SSTR-RADS
Scoring (Identical 4 ICC >0.73 Good
Target Lesions)
SSTR-RADS
Scoring (Lymph 4 ICC 0.91 Excellent
Node Lesions)
SSTR-RADS
Scoring (Liver 4 ICC 0.77 Good
Lesions)
Decision for
Peptide Receptor 0.80 (95% CI:

) ] 4 ICC Excellent
Radionuclide 0.72-0.87)
Therapy (PRRT)

Data extracted from Werner RA, et al. J Nucl Med. 2020.[1][2][3]

Experimental Protocols
Study Design for SSTR-RADS Inter-observer Reliability
Assessment

The primary goal of this experimental protocol was to determine the inter-observer reliability of
the SSTR-RADS 1.0 for the interpretation of SSTR-targeted PET/CT scans.[1][3]
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1. Image Acquisition and Patient Cohort:

e Aset of 51 randomized ¢8Ga-DOTATOC PET/CT scans was utilized for the assessment.[1][2]
[3]

2. Observer Group:

o Four masked readers with varying levels of experience independently assessed the scans.

[11[2][3]
e The group consisted of two experienced readers and two inexperienced readers.[1][2][3]
» All readers were trained on the SSTR-RADS 1.0 criteria prior to the study.[1][2][3]
3. Interpretation Criteria:

e Readers used the SSTR-RADS 1.0 criteria, which is based on a 5-point scale from 1
(definitively benign) to 5 (high certainty that neuroendocrine neoplasia is present).[1]

e For each scan, SSTR-RADS scores were assigned to a maximum of five target lesions.[1][2]

[3]
¢ An overall scan impression based on SSTR-RADS was also provided.[1][2][3]

o Furthermore, readers made a decision on whether peptide receptor radionuclide therapy
(PRRT) should be considered based on their interpretation.[1][2][3]

4. Statistical Analysis:

« Inter-observer agreement was calculated using the Intraclass Correlation Coefficient (ICC).

[1](21(3]

o Agreement rates were computed on a target lesion-based, organ-based, and overall SSTR-
RADS score-based level.[1][3]

Visualizing the Inter-observer Variability Study
Workflow
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The following diagram illustrates the typical workflow of a study designed to assess inter-
observer variability in the analysis of medical imaging, such as Pentetreotide scans.

Phase 1: Study Preparation

Selection of Patient Pentetreotide Scans

Recruitment of Observers (Varying Experience)

Training on Interpretation Criteria (e.g., SSTR-RADS, Krenning Score)

Phase 2: Independent Image Analysis

Blinded and Independent
Review of Scans by Each Observer

Data Collection:
Lesion Identification, Scoring,
and Overall Impression

Phase 3: Stati v;tical Analysis

Calculation of Inter-observer Agreement
(e.g., ICC, Kappa Statistics)

l

Subgroup Analysis
(e.g., by Lesion Location, Observer Experience)

Phase 4: Resulty and Conclusion

Interpretation of Agreement Levels
(e.g., Poor, Moderate, Good, Excellent)

Conclusions on the Reliability
of the Analysis Method
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Workflow for an Inter-observer Variability Study.

The Krenning Score: A Semi-Quantitative Approach

Another widely used method for the analysis of Pentetreotide scans is the Krenning score.
This semi-quantitative, 5-point scale (0-4) assesses the tracer uptake in tumors relative to the
uptake in the liver and spleen.[4][5] A higher Krenning score generally indicates a higher
density of somatostatin receptors, which can be a prognostic indicator and a prerequisite for
PRRT.[4][5] While the Krenning score is a valuable tool, its subjective nature can also be a
source of inter-observer variability. The application of standardized training and consensus
reading can help to improve the consistency of Krenning score assessments among different
observers.

Conclusion

Inter-observer variability is an inherent challenge in the interpretation of Pentetreotide scans.
However, the adoption of standardized reporting systems like SSTR-RADS has been shown to
significantly improve agreement among observers, including those with different levels of
experience. Quantitative measures such as the Intraclass Correlation Coefficient provide a
robust method for evaluating the level of concordance. For semi-quantitative assessments like
the Krenning score, rigorous training and consensus are crucial to enhance reproducibility. By
understanding and addressing the sources of variability, researchers and clinicians can
improve the reliability of Pentetreotide scan analysis, leading to more consistent patient
management and more robust clinical trial data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. High Interobserver Agreement for the Standardized Reporting System SSTR-RADS 1.0 on
Somatostatin Receptor PET/CT - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1205498?utm_src=pdf-body-img
https://www.benchchem.com/product/b1205498?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10340335/
https://radiopaedia.org/articles/krenning-score-of-neuroendocrine-tumour-uptake
https://pmc.ncbi.nlm.nih.gov/articles/PMC10340335/
https://radiopaedia.org/articles/krenning-score-of-neuroendocrine-tumour-uptake
https://www.benchchem.com/product/b1205498?utm_src=pdf-body
https://www.benchchem.com/product/b1205498?utm_src=pdf-body
https://www.benchchem.com/product/b1205498?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/32859702/
https://pubmed.ncbi.nlm.nih.gov/32859702/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

2. jnm.snmjournals.org [jnm.snmjournals.org]

e 3. jnm.snmjournals.org [jnm.snmjournals.org]

4. Diagnosis, Management and Theragnostic Approach of Gastro-Entero-Pancreatic
Neuroendocrine Neoplasms - PMC [pmc.ncbi.nim.nih.gov]

5. radiopaedia.org [radiopaedia.org]

To cite this document: BenchChem. [Inter-observer Variability in Pentetreotide Scan Analysis:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205498#inter-observer-variability-in-the-analysis-of-
pentetreotide-scans]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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